(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride
Overview
Description
(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride, commonly known as oxan-4-yl ethan-1-amine hydrochloride, is a synthetic compound used in many scientific applications. It has a wide range of uses, from biomedical research to industrial production.
Scientific Research Applications
Medicine
The compound “(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride” has potential applications in medicine due to its chemical structure which may interact with biological systems. However, specific applications in medicine are not detailed in the available resources .
Pharmacology
In pharmacology, this compound could be used as a precursor or an intermediate in the synthesis of more complex molecules that have pharmacological activity. Its role in drug development, though not explicitly stated, is likely significant given its structural properties .
Biochemistry
Biochemically, “(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride” might be involved in research related to enzyme interactions, receptor binding studies, or as a building block for larger biomolecules. The exact biochemical applications require further exploration .
Materials Science
In materials science, this compound could be investigated for its properties in the formation of novel materials or coatings, especially where organic components are required. The specifics of such applications need to be researched further .
Analytical Chemistry
Analytical chemistry might utilize “(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride” as a standard or reagent in chemical assays and measurements. Its precise role would depend on the type of analysis being conducted .
Environmental Science
Environmental science applications could include the use of this compound in studies of organic compound degradation or as a tracer in environmental fate and transport experiments. Detailed applications are not provided in the search results .
Agricultural Science
In agricultural science, there could be interest in exploring the use of “(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride” in the synthesis of agrochemicals or as a part of studies on plant biochemistry. Further investigation is needed to determine specific uses .
properties
IUPAC Name |
(1R)-1-(oxan-4-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-6(8)7-2-4-9-5-3-7;/h6-7H,2-5,8H2,1H3;1H/t6-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDFIFVOGSYITNL-FYZOBXCZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCOCC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1CCOCC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-1-(oxan-4-yl)ethan-1-amine hydrochloride | |
CAS RN |
1269756-03-7 |
Source
|
| Record name | 2H-Pyran-4-methanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1269756-03-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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